2,6-Diisopropyl-4-nitroaniline
Overview
Description
2,6-Diisopropyl-4-nitroaniline, also known as this compound, is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electron-Capture Gas Chromatography : 2,6-Dichloro-4-nitroaniline residues in fruits can be determined using this technique. This method involves extracting samples with benzene and analyzing them in a gas chromatograph without additional cleanup procedures. It is sensitive enough to detect residues as low as 0.01 ppm in various stone fruits (Cheng & Kilgore, 1966).
Nuclear Magnetic Resonance (NMR) Spectroscopy : The acid-catalyzed rearrangements of 2,6-dichloro-N-nitroaniline and 2,6-dibromo-N-nitroaniline to their 4-nitro derivatives have been observed using 1H and 15N NMR spectroscopy. This method tracks the changes in nuclear polarization during the reaction (Abu-Namous, Ridd & Sandall, 1986).
Synthesis of Biologically Active Compounds : Nitroanilines, including derivatives like 2,6-dichloro-4-nitroaniline, are used as intermediates for the synthesis of pharmaceuticals and agrochemicals. A method for the synthesis of various nitro compounds using a three-component ring transformation has been reported (Le & Nishiwaki, 2018).
Environmental Impact and Reduction Techniques : The environmental impact of nitroanilines, including their toxicity and methods for reducing these compounds to less toxic products, is a significant area of study. For instance, silica-supported gold nanoparticles have been used for the reduction of 2-nitroaniline in water (Naseem, Begum & Farooqi, 2017).
Metabolic Studies : The metabolism of various 4-nitroaniline derivatives, including dichloro and dibromo derivatives, has been studied in rats. These studies help in understanding the biological fate of these chemicals in living organisms (Maté, Ryan & Wright, 1967).
Catalytic Reduction : Research has been conducted on the catalytic reduction of nitroanilines using synthesized nanoparticles, highlighting the potential for efficient reduction processes in various environmental contexts (Naghash-Hamed, Arsalani & Mousavi, 2022).
Mechanism of Action
Target of Action
It’s structurally similar to propofol, which is known to potentiate the inhibitory neurotransmitter γ-aminobutyric acid (gaba) at the gaba a receptor .
Mode of Action
Given its structural similarity to propofol, it may interact with its targets in a similar manner, potentiating the effects of gaba at the gaba a receptor .
Biochemical Pathways
Based on its potential interaction with gaba a receptors, it could influence the gabaergic signaling pathway .
Result of Action
If it acts similarly to propofol, it could potentially induce sedation and anesthesia by enhancing gabaergic signaling .
Properties
IUPAC Name |
4-nitro-2,6-di(propan-2-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2/c1-7(2)10-5-9(14(15)16)6-11(8(3)4)12(10)13/h5-8H,13H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQMXCKREXFUBLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC(=C1N)C(C)C)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70398825 |
Source
|
| Record name | 2,6-Diisopropyl-4-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70398825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
163704-72-1 |
Source
|
| Record name | 2,6-Bis(1-methylethyl)-4-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=163704-72-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Diisopropyl-4-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70398825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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